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Compound of Interest

Compound Name: 4-Biphenylyl disulfide

Cat. No.: B15242735 Get Quote

An In-depth Technical Guide to 4-Biphenylyl
Disulfide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-Biphenylyl disulfide (also

known as Bis(biphenyl-4-yl) disulfide), a diaryl disulfide compound with significant potential in

biochemical research and as a precursor in organic synthesis. This document consolidates its

chemical and physical properties, provides a detailed experimental protocol for its synthesis,

and explores its known biological interactions and potential therapeutic applications. Particular

focus is given to its role as a modulator of protein disulfide isomerase and its relevance in

conditions associated with protein misfolding and oxidative stress.

Chemical and Physical Properties
4-Biphenylyl disulfide is a symmetrical aromatic disulfide. The presence of the biphenyl

groups influences its steric and electronic properties, making it a subject of interest in medicinal

chemistry and materials science.
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Property Value Reference

CAS Number 19813-92-4

Molecular Formula C₂₄H₁₈S₂

Molecular Weight 370.53 g/mol

IUPAC Name

1-phenyl-4-[(4-

phenylphenyl)disulfanyl]benze

ne

Synonyms

Bis(biphenyl-4-yl) disulfide,

4,4'-Biphenylyl disulfide, Di-p-

xenyl-disulfid, 4,4'-

disulfanediyldibiphenyl

Appearance Solid (form may vary)

Solubility
Soluble in organic solvents

such as THF
[1]

Synthesis of 4-Biphenylyl Disulfide
A common and efficient method for the synthesis of 4-Biphenylyl disulfide is through the

oxidation of the corresponding thiol, 4-biphenylthiol.[2]

Experimental Protocol: Oxidation of 4-Biphenylthiol
This protocol outlines a general procedure for the synthesis of 4-Biphenylyl disulfide.

Materials:

4-Biphenylthiol

Iodine (I₂) or Hydrogen Peroxide (H₂O₂) as an oxidizing agent

Suitable solvent (e.g., ethanol, dichloromethane)

Stirring apparatus
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Filtration equipment

Recrystallization solvents (e.g., ethanol/water mixture)

Procedure:

Dissolve 4-biphenylthiol in a suitable solvent in a reaction flask equipped with a stirrer.

Slowly add a solution of the oxidizing agent (e.g., iodine in ethanol) to the stirred solution of

4-biphenylthiol at room temperature.

Continue stirring the reaction mixture for a specified time (typically a few hours) until the

reaction is complete, which can be monitored by thin-layer chromatography (TLC).

Upon completion, the product, 4-Biphenylyl disulfide, will precipitate out of the solution.

Collect the solid product by filtration and wash it with a suitable solvent to remove any

unreacted starting materials and byproducts.

Purify the crude product by recrystallization from an appropriate solvent system to obtain

pure 4-Biphenylyl disulfide.

Dry the purified product under vacuum.

General Reaction Scheme:

2 C₁₂H₉SH
(4-Biphenylthiol)

+ I₂
(Oxidizing Agent)

C₂₄H₁₈S₂

(4-Biphenylyl disulfide) + 2 HI

Click to download full resolution via product page

Caption: Oxidation of 4-biphenylthiol to 4-Biphenylyl disulfide.

Biological Activity and Potential Applications
4-Biphenylyl disulfide has garnered interest in the scientific community for its biological

activity, particularly its interaction with enzymes involved in protein folding.
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Interaction with Protein Disulfide Isomerase (PDI)
Research has indicated that 4-Biphenylyl disulfide can influence the activity of protein

disulfide isomerase (PDI).[2] PDI is a crucial enzyme in the endoplasmic reticulum that

catalyzes the formation and rearrangement of disulfide bonds in newly synthesized proteins,

ensuring their proper folding.

The interaction likely occurs through a thiol-disulfide exchange reaction between the disulfide

bond of 4-Biphenylyl disulfide and the cysteine residues in the active site of PDI. This

interaction can modulate the enzyme's activity, which has implications for cellular redox

homeostasis and protein quality control.

4-Biphenylyl disulfide

Thiol-Disulfide Exchange

Protein Disulfide Isomerase (PDI)
(Active Site Cysteines)

Modulation of PDI Activity

Altered Protein Folding Disrupted Cellular
Redox State

Endoplasmic Reticulum Stress
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Caption: Interaction of 4-Biphenylyl disulfide with PDI.

Potential in Drug Development
The ability of 4-Biphenylyl disulfide to interact with PDI and potentially other proteins with

reactive cysteine residues suggests its utility in drug development.[2] Conditions characterized

by protein misfolding and aggregation, such as neurodegenerative diseases, or those involving

oxidative stress, could be potential therapeutic targets. It serves as a valuable research tool to

probe the roles of disulfide bonding and redox signaling in various disease models.[2]

Further Research and Applications
Beyond its biological activity, 4-Biphenylyl disulfide serves as a chemical intermediate in the

synthesis of more complex molecules.[2] Its rigid biphenyl structure and the reactive disulfide

bond make it a versatile building block in organic chemistry and materials science for the

development of novel polymers and functional materials.

Conclusion
4-Biphenylyl disulfide is a compound with established utility in organic synthesis and

emerging significance in biochemical and pharmaceutical research. Its straightforward

synthesis and its ability to modulate key cellular processes such as protein folding highlight its

potential as both a research tool and a lead structure for the development of new therapeutic

agents. Further investigation into its mechanism of action and its effects in various biological

systems is warranted to fully explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Biphenylyl disulfide CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15242735#4-biphenylyl-disulfide-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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